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Compound of Interest

Compound Name: 3-Amino-N,N-dimethylbenzamide

Cat. No.: B112486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Amino-N,N-dimethylbenzamide, a chemical compound of interest in various

research and development applications. This document compiles essential data, including its

chemical structure, identifiers, and available spectral information.

Core Chemical Information
3-Amino-N,N-dimethylbenzamide is an organic compound featuring a benzene ring

substituted with an amino group and a dimethylbenzamide group at positions 3.

Chemical Structure and Identifiers
The fundamental structural and identifying information for 3-Amino-N,N-dimethylbenzamide
is summarized in the table below.
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Identifier Value

IUPAC Name 3-amino-N,N-dimethylbenzamide[1][2]

CAS Number 33322-60-0[1][2][3]

Molecular Formula C₉H₁₂N₂O[1][2][3][4]

Molecular Weight 164.20 g/mol [1][3]

Canonical SMILES CN(C)C(=O)C1=CC(=CC=C1)N[1]

InChI
InChI=1S/C9H12N2O/c1-11(2)9(12)7-4-3-5-

8(10)6-7/h3-6H,10H2,1-2H3[1][2][3]

InChIKey LZPLRAXAVPPVSX-UHFFFAOYSA-N[1][2][3]

Physicochemical Properties
Key physical and chemical properties are essential for handling, storage, and application of the

compound.

Property Value

Physical Form Solid[3]

Purity ≥97% (as specified by some suppliers)[4]

Spectral Data
Spectral analysis is crucial for the verification of the chemical structure and purity of 3-Amino-
N,N-dimethylbenzamide. Available spectral data is outlined below.
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Spectroscopy Data Highlights

¹H NMR Spectrum available[5]

¹³C NMR Spectrum available[1]

Mass Spectrometry
Electron Ionization (EI) mass spectrum available

through NIST[2][6]

Infrared (IR) Spectrum available[5]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3-Amino-N,N-
dimethylbenzamide is not readily available in the public domain, a general synthetic approach

can be inferred from procedures for analogous compounds such as N,N-dimethylbenzamide. A

plausible workflow for its synthesis is outlined below.
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General Synthesis Workflow for 3-Amino-N,N-dimethylbenzamide

Step 1: Starting Material Preparation

Step 2: Amidation

Step 3: Reduction

Step 4: Purification

Final Product

3-Nitrobenzoyl chloride

Reaction with Dimethylamine

Formation of amide bond

Reduction of Nitro Group

Selective reduction

Purification (e.g., Column Chromatography)

Isolation of product

3-Amino-N,N-dimethylbenzamide

Characterization

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 3-Amino-N,N-dimethylbenzamide.
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Biological Activity and Signaling Pathways
Currently, there is limited publicly available information detailing specific biological activities or

associated signaling pathways for 3-Amino-N,N-dimethylbenzamide. One source categorizes

it under "Immunomodulating drugs" and "Immunosupressant amino acids," however, without

providing further context or experimental evidence.[4] Further research is required to elucidate

its pharmacological profile.

The following diagram illustrates a hypothetical workflow for investigating the biological activity

of a novel compound like 3-Amino-N,N-dimethylbenzamide, particularly in the context of

kinase inhibition, a common area of investigation for benzamide derivatives.[7]
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Hypothetical Workflow for Biological Activity Screening

Initial Screening

Hit Identification

Dose-Response and Selectivity

Cellular Assays

Mechanism of Action

High-Throughput Kinase Assay Panel

Identification of Target Kinase(s)

Data Analysis

IC50 Determination and Kinase Selectivity Profiling

Validation

Evaluation of Target Engagement and Downstream Signaling in Cell Lines

In Vitro to Cellular

Biochemical and Biophysical Assays to Determine Binding Mode

Further Investigation

Click to download full resolution via product page

Caption: A hypothetical workflow for investigating the biological activity of a compound.
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Safety Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3-Amino-N,N-dimethylbenzamide may cause an allergic skin reaction.[1]

Appropriate personal protective equipment should be worn when handling this compound.

Disclaimer: This document is intended for informational purposes for a technical audience. All

laboratory work should be conducted in accordance with established safety protocols and

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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